Cas no 22090-27-3 (4-(Pyrrolidin-1-yl)benzoic acid)

• Product Name: 4-(Pyrrolidin-1-yl)benzoic acid
• CAS No: 22090-27-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD01631241
• CID: 252322
• PubChem ID: 2795515
• Update Time: 2025-08-03

4-(Pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-1-yl)benzoic acid
• 4-(1-Pyrrolidinyl)benzenecarboxylic acid
• 4-(1-Pyrrolidinyl)benzoic acid
• 4-pyrrolidin-1-ylbenzoic acid
• Benzoic acid, 4-(1-pyrrolidinyl)-
• p-Pyrrolidinobenzoic Acid
• 4-(pyrrolidine-1-yl)benzoic acid
• 4-Pyrrolidino-benzoesaeure
• 4-pyrrolidino-benzoic acid
• 4-pyrrolidinylbenzoic acid
• Oprea1_055593
• DTXSID10383735
• CS-W007278
• CHEMBL3593490
• W-206730
• Benzoic acid,4-(1-pyrrolidinyl)-
• KPCBFFYRSJPCJH-UHFFFAOYSA-N
• 22090-27-3
• BD-0212
• AKOS000104827
• 4-Pyrrolidin-1-yl-benzoic acid
• SCHEMBL419882
• 4-(pyrrolidin-1-yl)benzoicacid
• MFCD01631241
• EN300-92380
• AF-399/15539058
• BB 0217630
• F11771
• CCG-316991
• SY003056
• AC-2825
• A878737
• FT-0677754
• 4-(1-Pyrrolidinyl)benzoic acid, 97%
• HMS1697K21
• F3099-6581
• STK318150

• MDL： MFCD01631241
• Inchi： 1S/C11H13NO2/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12/h3-6H,1-2,7-8H2,(H,13,14)
• InChI Key： KPCBFFYRSJPCJH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.221
• Melting Point: 262-296 °C (D)
• Boiling Point: 376.9°Cat760mmHg
• Flash Point: 181.8°C
• Refractive Index: 1.597
• PSA: 40.54000
• LogP: 2.05000

4-(Pyrrolidin-1-yl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines